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Compound of Interest

Compound Name: Allosecurinine

Cat. No.: B2590158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of

Allosecurinine as an analytical standard and reference material. Adherence to these

guidelines will ensure accurate and reproducible results in research, quality control, and drug

development applications.

Allosecurinine Reference Material: Specifications
and Handling
Allosecurinine is a securinega alkaloid that can be isolated from various plant species,

including Margaritaria indica and Phyllanthus glaucus. As a reference material, it is crucial for

the accurate quantification and identification of this compound in various matrices.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of Allosecurinine is

essential for its proper handling and use as an analytical standard.
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Property Value Source

CAS Number 884-68-4 [1]

Molecular Formula C₁₃H₁₅NO₂ [2]

Molecular Weight 217.26 g/mol [2]

Appearance White to off-white powder
Commercially available

standards

Purity >98.00% to 99.65% [3]

Solubility
DMSO: 125 mg/mL (575.35

mM)
[4]

Soluble in a mixture of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline (≥

2.08 mg/mL)

Soluble in a mixture of 10%

DMSO and 90% (20% SBE-β-

CD in Saline) (≥ 1.25 mg/mL)

Storage

Powder: 2 years at -20°C. In

DMSO: 2 weeks at 4°C, 6

months at -80°C.

Procurement and Qualification of Analytical Standard
The procurement and proper qualification of an Allosecurinine analytical standard are the

foundational steps for any quantitative analysis.
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Procurement

In-house Qualification

Select Vendor

Request CoA

Obtain Certificate of Analysis

Verify Specs

Check Purity, Identity, etc.

Identity Confirmation

Proceed if specs are met

Purity Assessment

e.g., by NMR, Mass Spec

Record all data and results

e.g., by qNMR, HPLC
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Sample Prep

Data Acquisition

Accurate weighing & dissolution

Data Processing

Optimized parameters (T1, scans)

Purity Calculation

Phasing, baseline correction, integration

Final Purity Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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